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Compound of Interest

Compound Name:
Sodium tetrachloroaurate(III)

hydrate

Cat. No.: B1603453 Get Quote

For Researchers, Scientists, and Drug
Development Professionals
This guide provides comprehensive safety and handling information for Sodium
tetrachloroaurate(III) hydrate (Na[AuCl₄]·xH₂O), a compound frequently utilized in chemical

synthesis, nanoparticle formulation, and various applications within drug development. Due to

its hazardous properties, strict adherence to safety protocols is imperative to ensure personnel

safety and prevent environmental contamination.

Hazard Identification and Classification
Sodium tetrachloroaurate(III) hydrate is classified as a hazardous substance. The primary

routes of exposure are inhalation, skin contact, and eye contact.[1] Ingestion is also a potential

route of exposure. The compound is corrosive and can cause severe skin burns and eye

damage.[2][3] It is also harmful if swallowed and may cause respiratory irritation.[3][4]

GHS Hazard Statements:

H290: May be corrosive to metals.[4]

H302: Harmful if swallowed.[4]

H314/H315: Causes severe skin burns and eye damage / Causes skin irritation.[3][4]
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H317: May cause an allergic skin reaction.

H318/H319: Causes serious eye damage / Causes serious eye irritation.[3][4]

H335: May cause respiratory irritation.[4]

H412: Harmful to aquatic life with long lasting effects.[2]

Hazard Pictograms:

Quantitative Data Summary
While specific quantitative toxicological data such as LD50 and LC50 values for Sodium
tetrachloroaurate(III) hydrate are not readily available in published literature, the following

physical and chemical properties have been documented.[5]

Property Value Reference

Molecular Formula
NaAuCl₄·xH₂O (commonly

dihydrate)
[4]

Molecular Weight 397.8 g/mol (for dihydrate) [4]

Appearance
Yellow to orange crystalline

powder
[1]

Melting Point 100°C (decomposes) [1]

Density 0.8 g/cm³ [1]

Solubility in Water 150 g/100 mL at 10°C [1]

Odor Faint chlorine odor [1]

Experimental Protocols: Safe Handling and Use
Adherence to the following protocols is critical when working with Sodium
tetrachloroaurate(III) hydrate.

3.1. Engineering Controls and Personal Protective Equipment (PPE)
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Ventilation: All handling of the solid compound and its solutions must be conducted in a

certified chemical fume hood to minimize inhalation exposure.[6]

Eye and Face Protection: Chemical safety goggles and a face shield are mandatory to

protect against splashes and dust.[6]

Skin Protection: A lab coat, chemical-resistant apron, or coveralls should be worn.[6]

Impermeable gloves (e.g., nitrile, neoprene) must be worn for all contact.[1]

Respiratory Protection: In situations where dust may be generated and engineering controls

are insufficient, a NIOSH-approved respirator with appropriate cartridges for acid

gas/chlorine is required.[7]

3.2. Protocol for Weighing and Solution Preparation

Sodium tetrachloroaurate(III) hydrate is hygroscopic (absorbs moisture from the air) and

light-sensitive.[8]

Preparation: Before weighing, ensure all glassware (e.g., beaker, flask) is clean and dry. It is

advisable to oven-dry glassware and allow it to cool in a desiccator.

Weighing:

Conduct all weighing operations within a chemical fume hood.

To minimize exposure to air, use a stoppered weighing bottle.

Tare the balance with the empty, sealed weighing bottle.

Quickly add the desired amount of Sodium tetrachloroaurate(III) hydrate to the bottle

and reseal it.

Record the mass.

Dissolution:

In the fume hood, add the solvent (e.g., deionized water) to a suitable flask.
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Carefully and slowly add the weighed solid to the solvent while stirring to facilitate

dissolution.

Keep the container covered as much as possible during dissolution to prevent

contamination and exposure.

Storage of Solutions: Store prepared solutions in clearly labeled, tightly sealed, light-

protecting (amber) containers.

Storage and Disposal
Storage: Store Sodium tetrachloroaurate(III) hydrate in its original, tightly sealed,

corrosion-resistant container in a cool, dry, and well-ventilated area.[2][4] It should be stored

away from incompatible materials such as organic solvents, acids, bases, ammonia, and

zinc.[1] The storage area should be locked.[4]

Disposal: All waste containing Sodium tetrachloroaurate(III) hydrate must be treated as

hazardous waste.[9] Collect all solid and liquid waste in clearly labeled, sealed containers.[9]

Dispose of the waste through a licensed hazardous waste disposal company in accordance

with local, state, and federal regulations.[4] Do not allow the material to enter drains or the

environment.[1]

Emergency Procedures and First Aid
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Exposure Route Immediate Action Follow-Up

Inhalation Move to Fresh Air

Skin Contact Remove Contaminated Clothing

Eye Contact Rinse Cautiously with Water
for at least 15 minutes

Ingestion Rinse Mouth

Give Artificial Respiration
if not breathing

Wash Skin with Soap
and Plenty of Water

Remove Contact Lenses
if present and easy to do

Do NOT Induce Vomiting

Seek Immediate
Medical Attention
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1603453?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1603453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

